Rhenium;pentachloride

Specification

• Molecular Formula: Cl5Re-5
• Molecular Weight: 363.5 g/mol
• IUPAC Name: rhenium;pentachloride
• Standard InChI: InChI=1S/5ClH.Re/h5*1H;/p-5
• Standard InChI Key: NWRARWAJIUJFLI-UHFFFAOYSA-I
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Re]

Introduction

Chemical Structure and Synthesis

Molecular Geometry

The crystal structure of ReCl₅ reveals a bioctahedral arrangement, formally described as Cl₄Re(μ-Cl)₂ReCl₄. Each rhenium atom is coordinated by six chloride ligands, with two bridging chlorides connecting the two metal centers (Re–Re distance: 3.74 Å). This structural motif parallels that of tantalum pentachloride (TaCl₅), though the larger ionic radius of Re⁵+ influences ligand bonding angles and distances.

Synthesis and Purification

The traditional synthesis involves chlorinating rhenium metal at temperatures up to 900°C, followed by sublimation to isolate the product. Modern advancements, such as the high-purity preparation device described in patent CN109160542B, utilize controlled chlorine gas flow and independent heating zones for chlorination (400–600°C) and sublimation (150–250°C). Key parameters for optimized synthesis are summarized in Table 1.

Table 1: Synthesis Conditions for ReCl₅

Parameter	Value/Range
Chlorination Temperature	400–600°C
Sublimation Temperature	150–250°C
Chlorine Gas Pressure	0.1–0.3 MPa
Yield	>95% (post-sublimation)

Physical and Chemical Properties

Physical Characteristics

ReCl₅ is a red-brown crystalline solid with a density of 4.9 g/cm³ and a melting point of 220°C. It is hygroscopic, reacting vigorously with water to release HCl gas, and decomposes in air to form a brown liquid. Elemental analysis confirms a composition of 51.23% rhenium and 48.77% chlorine by mass.

Table 2: Physical Properties of ReCl₅

Property	Value
Molecular Weight	363.457 g/mol
CAS Registry Number	13596-35-5
Density	4.9 g/cm³
Melting Point	220°C
Solubility	Reacts with H₂O

Chemical Reactivity

ReCl₅ exhibits diverse reactivity:

• Reduction: Reacts with reducing agents to form trirhenium nonachloride (Re₃Cl₉).

• Oxygenation: Combines with oxygen donors (e.g., Cl₂O) to yield rhenium oxychloride (ReO₃Cl).

• Comproportionation: Mixing ReCl₅ with ReCl₃ produces rhenium tetrachloride (ReCl₄).

Reactivity and Applications in Catalysis

Olefin Metathesis

ReCl₅ was among the first catalysts explored for olefin metathesis, a reaction enabling the redistribution of alkene fragments. Though later eclipsed by more efficient transition metal complexes (e.g., Grubbs catalysts), its role in foundational studies remains notable.

Friedel-Crafts Alkylation and Acylation

Representative Reaction
$\text{C₆H₆ + C₂H₄} \xrightarrow{\text{ReCl₅}} \text{C₆H₅-C(CH₃)₂}$

Oligomerization of Hydrocarbons

ReCl₅ facilitates the oligomerization of ethylene and acetylene, yielding dimers and trimers. This reactivity underscores its potential in polymer precursor synthesis.

Catalytic Mechanisms and Research Findings

Lewis Acid Behavior

The electron-deficient rhenium center in ReCl₅ activates substrates by coordinating to lone pairs, as seen in Friedel-Crafts reactions. For instance, ethylene adsorption onto ReCl₅ generates a carbocationic intermediate, which undergoes electrophilic aromatic substitution.

Temperature-Dependent Catalysis

High-temperature regimes (>80°C) mitigate catalyst deactivation, enabling sustained catalytic cycles. This contrasts with low-temperature conditions, where ReCl₅ forms stable adducts with reaction products.